1-{4-[4-(3-furylmethyl)-1-piperazinyl]phenyl}ethanone

• IUPAC Name: 1-[4-[4-(furan-3-ylmethyl)piperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C17H20N2O2/c1-14(20)16-2-4-17(5-3-16)19-9-7-18(8-10-19)12-15-6-11-21-13-15/h2-6,11,13H,7-10,12H2,1H3
• InChI Key: ZFVUEYKNLIBTCK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)CC3=COC=C3
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

1-{4-[4-(3-furylmethyl)-1-piperazinyl]phenyl}ethanone, also known as FPE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-{4-[4-(3-furylmethyl)-1-piperazinyl]phenyl}ethanone is not fully understood, but it is believed to act as a modulator of neurotransmitter systems such as dopamine and serotonin. This compound has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. This compound has also been shown to inhibit the reuptake of dopamine and serotonin, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter systems such as dopamine and serotonin. This compound has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential as a therapeutic agent for various diseases such as cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-{4-[4-(3-furylmethyl)-1-piperazinyl]phenyl}ethanone for lab experiments is its simple and efficient synthesis method. This compound is also relatively stable and can be easily stored for future use. However, one of the limitations of this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 1-{4-[4-(3-furylmethyl)-1-piperazinyl]phenyl}ethanone. One potential direction is the investigation of this compound as a potential therapeutic agent for various diseases such as cancer and neurodegenerative disorders. Another potential direction is the further investigation of the mechanism of action of this compound, including its effects on neurotransmitter systems such as dopamine and serotonin. Additionally, the development of more efficient synthesis methods for this compound may also be an area of future research.

Scientific Research Applications

1-{4-[4-(3-furylmethyl)-1-piperazinyl]phenyl}ethanone has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, this compound has been studied for its effects on the central nervous system, including its potential as an antidepressant, anxiolytic, and antipsychotic agent. In neuroscience, this compound has been investigated for its role in modulating neurotransmitter systems such as dopamine and serotonin.